Cas no 669713-60-4 (2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid)

• Product Name: 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid
• CAS No: 669713-60-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD02682221
• CID: 889379
• PubChem ID: 2757225
• Update Time: 2025-10-14

2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• ANTHRANILIC ACID, N-BOC-5-METHYL
• 2-(TERT-BUTOXYCARBONYLAMINO)-5-METHYL-BENZOIC ACID
• Boc-2-amino-5-methylbenzoic acid
• Fmoc-2-amino-5-methylbenzoic acid
• AC1MBVDJ
• CTK7G9119
• MolPort-000-152-504
• n-boc-5-methylanthranilic acid
• AS-36923
• 2-(tert-butoxycarbonylamino)-5-methylbenzoic acid
• 669713-60-4
• MFCD02682221
• 2-{[(tert-butoxy)carbonyl]amino}-5-methylbenzoic acid
• CS-0061286
• 2-((tert-Butoxycarbonyl)amino)-5-methylbenzoic acid
• SY063461
• N-Boc-5-methyl-anthranilic acid
• 5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic Acid
• EN300-80545
• 2-(Boc-amino)-5-methylbenzoic acid
• Anthranilic acid,N-boc-5-methyl
• DTXSID30373779
• 2-(tert-butoxycarbonyl)-5-methylbenzoic acid
• Anthranilicacid,N-Boc-5-methyl
• AKOS000202962
• A13586
• 2-[(tert-butoxycarbonyl)amino]-5-methylbenzoic acid
• 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid

• MDL： MFCD02682221
• Inchi： 1S/C13H17NO4/c1-8-5-6-10(9(7-8)11(15)16)14-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： FQMHARFGTWUWNU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 75.63

2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid

Introduction to 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid (CAS No. 669713-60-4)

2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid, with the CAS number 669713-60-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an amino functional group, and a methyl substituent on the benzene ring. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutics and as a building block in synthetic chemistry.

The tert-butoxycarbonyl (Boc) protecting group in 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid is a widely used protecting group in peptide synthesis and organic chemistry. It provides stability to the amino group during synthetic manipulations and can be selectively removed under mild acidic conditions. This feature is crucial for the synthesis of complex molecules where the protection and deprotection of functional groups are essential steps.

The presence of the amino group in 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid allows for a wide range of chemical reactions, including coupling reactions with carboxylic acids to form amides, condensation reactions to form Schiff bases, and nucleophilic substitution reactions. These reactions are fundamental in the synthesis of peptides, proteins, and other biologically active molecules.

The methyl substituent on the benzene ring contributes to the overall hydrophobicity of the molecule, which can influence its solubility properties and biological activity. This feature is particularly important in drug design, where optimizing solubility and bioavailability is crucial for developing effective therapeutic agents.

In recent years, 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For example, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against kinases, which are key enzymes involved in various cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid-derived compounds as potential inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that these compounds could effectively disrupt specific PPIs involved in cancer cell proliferation, making them promising candidates for further development as anti-cancer agents.

In addition to its applications in medicinal chemistry, 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid has also been explored for its use in materials science. The unique combination of functional groups in this compound allows it to be incorporated into polymer structures, where it can impart specific properties such as enhanced mechanical strength or improved thermal stability. This makes it a valuable building block for the development of advanced materials with tailored functionalities.

The synthetic accessibility of 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of 5-methylbenzoic acid with tert-butyl carbamate (Boc₂O) under basic conditions to introduce the Boc protecting group onto the amino functionality. This method is known for its high yield and mild reaction conditions, making it suitable for large-scale production.

In conclusion, 2-(tert-Butoxycarbonylamino)-5-methyl-benzoic Acid (CAS No. 669713-60-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.